Cas no 1568218-35-8 ((1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568218-35-8
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6546682
• PubChem ID: 104373924
• Update Time: 2025-06-12

(1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1936483
• 1568218-35-8

• Inchi： 1S/C10H11F3O3/c1-15-6-3-4-7(8(5-6)16-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3/t9-/m1/s1
• InChI Key： MQQBSAKZXFAZMU-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568218-35-8)

The compound (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568218-35-8) is a chiral fluorinated alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoroethyl group and dimethoxyphenyl moiety, makes it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing enantioselective catalysts and bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The CAS No. 1568218-35-8 aligns with this trend, as the trifluoroethan-1-ol group is known to improve pharmacokinetic properties. This compound is particularly relevant in the synthesis of chiral ligands and small-molecule therapeutics, addressing current challenges in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol exemplifies the growing importance of stereoselective synthesis. Its (1R) configuration enables the production of enantiomerically pure derivatives, which are critical for minimizing off-target effects in pharmaceuticals. The compound’s dimethoxyphenyl ring further enhances its utility in π-π stacking interactions, a key feature in molecular recognition processes.

Environmental and regulatory considerations also highlight the appeal of CAS No. 1568218-35-8. Unlike traditional halogenated solvents, this compound’s trifluoromethyl group offers reduced environmental persistence while maintaining efficacy. This aligns with the green chemistry movement, where industries seek sustainable alternatives without compromising performance. Its applications in crop protection and pharmaceutical intermediates further underscore its versatility.

In the context of AI-driven drug discovery, (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol has garnered attention as a scaffold for virtual screening. Computational models frequently utilize its structural features to predict binding affinities for G-protein-coupled receptors (GPCRs) and kinase inhibitors. This intersection of cheminformatics and synthetic chemistry positions the compound as a bridge between in silico predictions and wet-lab validation.

Market trends indicate rising interest in high-value chiral building blocks, with CAS No. 1568218-35-8 being no exception. Suppliers and contract research organizations (CROs) are expanding their catalogs to include such compounds, catering to the needs of drug development pipelines. Its compatibility with continuous flow chemistry and microwave-assisted synthesis further enhances its industrial relevance.

To conclude, (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol represents a convergence of structural ingenuity and practical utility. Whether in asymmetric catalysis, medicinal chemistry, or agrochemical innovation, its role is poised to expand as scientific and industrial communities prioritize efficiency and sustainability. Future research will likely explore its derivatives for niche applications, solidifying its place in modern synthetic workflows.